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Abstract
N-Ethylacetanilide, with a CAS number of 529-65-7, is an organic compound belonging to the

acetanilide class. This technical guide provides a detailed overview of its chemical and physical

properties, methods for its synthesis and purification, and analytical techniques for its

characterization. While historical applications include its use as a camphor substitute in

nitrocellulose, this document aims to consolidate the available technical data to support further

research and development. It is important to note that, despite a thorough review of scientific

literature, specific information regarding the biological activity, mechanism of action, and

associated signaling pathways of N-Ethylacetanilide is not currently available. This guide

presents adaptable experimental protocols and key data to facilitate future investigations into

this compound.

Chemical and Physical Properties
N-Ethylacetanilide is a solid at room temperature. A comprehensive summary of its known

chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of N-Ethylacetanilide
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Property Value Source(s)

IUPAC Name N-ethyl-N-phenylacetamide [1]

Synonyms

Acetanilide, N-ethyl-;

Acetethylanilide;

Ethylacetanilide; Mannol

[2][3][4][5]

CAS Number 529-65-7 [3][4][5][6][7]

Molecular Formula C₁₀H₁₃NO [3][4][5][6]

Molecular Weight 163.22 g/mol [6][8]

Appearance Solid Hoffman Fine Chemicals

Melting Point 55 °C [6][8]

Boiling Point 245.4 - 260 °C at 760 mmHg [6][8]

Density 1.035 g/cm³ [6][8]

Flash Point 101.4 °C [6][8]

Refractive Index 1.545 [8]

Vapor Pressure 0.0288 mmHg at 25°C [6]

LogP (Octanol/Water Partition

Coefficient)
1.49 - 2.05940 [6][9]

Hydrogen Bond Donor Count 0 [6]

Hydrogen Bond Acceptor

Count
1 [6]

Rotatable Bond Count 2 [6]

Exact Mass 163.099714038 [6]

Complexity 150 [6]

Experimental Protocols
Synthesis of N-Ethylacetanilide
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A common method for the synthesis of N-substituted acetanilides is the acetylation of the

corresponding N-substituted aniline. The following is an adaptable protocol for the synthesis of

N-Ethylacetanilide from N-ethylaniline and acetic anhydride.

Materials:

N-ethylaniline

Acetic anhydride

Glacial acetic acid (optional, as solvent)

Sodium bicarbonate solution (saturated)

Distilled water

Ice

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Beaker

Büchner funnel and flask

Filter paper

Procedure:

In a round-bottom flask, dissolve N-ethylaniline in a minimal amount of glacial acetic acid. If

proceeding neat, place the N-ethylaniline directly in the flask.

Cool the flask in an ice bath with continuous stirring.

Slowly add a slight molar excess (e.g., 1.1 equivalents) of acetic anhydride to the cooled

solution via a dropping funnel. Maintain the temperature below 10 °C during the addition.
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After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and continue stirring for 1-2 hours.

Pour the reaction mixture into a beaker containing a mixture of crushed ice and water.

Stir the mixture vigorously until a solid precipitate forms.

Neutralize any excess acid by slowly adding saturated sodium bicarbonate solution until

effervescence ceases.

Collect the crude N-Ethylacetanilide by vacuum filtration using a Büchner funnel.

Wash the solid with cold distilled water.

Air-dry the crude product.

Purification by Recrystallization
The crude N-Ethylacetanilide can be purified by recrystallization to obtain a product of higher

purity.[10][11]

Materials:

Crude N-Ethylacetanilide

Ethanol (or other suitable solvent)

Distilled water

Erlenmeyer flasks

Hot plate

Büchner funnel and flask

Filter paper

Procedure:
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Transfer the crude N-Ethylacetanilide to an Erlenmeyer flask.

Add a minimal amount of a suitable solvent (e.g., ethanol) to the flask.

Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.[10]

If the solution is colored, a small amount of activated charcoal can be added, and the

solution can be subjected to hot filtration.

Remove the flask from the heat and allow it to cool slowly to room temperature.

Once at room temperature, place the flask in an ice bath to maximize crystal formation.[12]

Collect the purified crystals by vacuum filtration using a Büchner funnel.[10]

Wash the crystals with a small amount of ice-cold solvent.

Dry the purified crystals, for example, in a desiccator under vacuum.

Analytical Methods
High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be employed for the analysis of N-Ethylacetanilide.[9][13]

Chromatographic Conditions (Adaptable):

Column: C18 reverse-phase column (e.g., Newcrom R1)[9][13]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with a small amount of acid (e.g.,

phosphoric acid or formic acid for MS compatibility).[9][13] The exact ratio should be

optimized for best separation.

Detection: UV detector at an appropriate wavelength (to be determined by UV-Vis spectral

analysis).

Flow Rate: To be optimized for the specific column and system.
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Injection Volume: To be determined based on sample concentration and instrument

sensitivity.

Biological Activity and Signaling Pathways
A comprehensive search of the scientific literature did not yield any specific studies detailing

the biological activity, mechanism of action, or associated signaling pathways of N-
Ethylacetanilide (CAS 529-65-7). While the broader class of acetanilides has been

investigated for various pharmacological properties, data specific to the N-ethyl derivative is

lacking.

This absence of information presents an opportunity for novel research into the potential

pharmacological or toxicological effects of this compound. Future studies could explore its

activity in various biological assays, such as enzyme inhibition, receptor binding, or cell-based

functional screens, to elucidate any potential therapeutic or adverse effects.

Visualizations
Due to the lack of information on biological pathways or complex experimental workflows for N-
Ethylacetanilide, no signaling pathway or workflow diagrams can be provided at this time.

Should such information become available, Graphviz (DOT language) can be utilized to

generate the required visualizations.

As a placeholder and example of a logical relationship diagram, the following illustrates the

general synthesis and purification workflow described in this guide.
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General Workflow for N-Ethylacetanilide Preparation
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Caption: General workflow for the synthesis and purification of N-Ethylacetanilide.

Safety Information
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N-Ethylacetanilide is classified as a flammable solid, harmful if swallowed, and causes serious

eye irritation.[1][8] Appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
This technical guide consolidates the currently available information on N-Ethylacetanilide
(CAS 529-65-7). While its chemical and physical properties are reasonably well-documented,

and general methods for its synthesis and purification can be adapted, there is a notable

absence of data regarding its biological effects. This represents a significant knowledge gap

and an area ripe for future investigation by researchers in drug discovery and development.

The protocols and data presented herein provide a foundation for such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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